Cas no 67832-70-6 (2-anilinobutanoic acid)

2-Anilinobutanoic acid is a chiral organic compound featuring both an aniline and a carboxylic acid functional group, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. Its structure allows for applications in asymmetric synthesis and as a building block for active pharmaceutical ingredients (APIs). The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its chiral center enables enantioselective transformations, which are critical in the development of optically active compounds. Additionally, 2-anilinobutanoic acid serves as a precursor for ligands and catalysts in metal-mediated reactions. Its stability under standard conditions ensures reliable handling and storage.

2-anilinobutanoic acid structure

Product Name:2-anilinobutanoic acid

CAS No:67832-70-6

MF:C₁₀H₁₃NO₂

MW:179.215722799301

CID:521310

PubChem ID:266764

Update Time:2025-06-07

2-anilinobutanoic acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,2-(phenylamino)-
- (DL)-2-phenylamino-butyric acid
- 2-ANILINOBUTANOIC ACID
- 2-anilinobutanoic acid(SALTDATA: FREE)
- 2-Anilino-buttersaeure
- 2-anilino-butyric acid
- CHEMBRDG-BB 4024668
- NSC-105541
- AKOS000100268
- Phenylaminobuttersaure
- 2-Phenylaminobutyric acid
- BB 0243046
- 67832-70-6
- 2-ANILINOBUTANOIC ACID 95%
- MFCD08691697
- 2-(phenylamino)butanoicacid
- 2-(phenylamino)butanoic acid
- Z274534828
- AKOS016051409
- 2-Phenylamino-butyric acid
- NSC105541
- SCHEMBL2878630
- EN300-64347
- 2-anilinobutanoic acid
- MDL： MFCD08691697
- Inchi： 1S/C10H13NO2/c1-2-9(10(12)13)11-8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3,(H,12,13)
- InChI Key： LZHXNUAOYPZQJM-UHFFFAOYSA-N
- SMILES： OC(C(CC)NC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 179.09469
Monoisotopic Mass: 179.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33
LogP: 2.03470

2-anilinobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B411833-100mg	2-anilinobutanoic acid	67832-70-6		100mg	$ 65.00	2023-04-18
TRC	B411833-500mg	2-anilinobutanoic acid	67832-70-6		500mg	$ 270.00	2023-04-18
TRC	B411833-1g	2-anilinobutanoic acid	67832-70-6		1g	$ 315.00	2022-06-07
TRC	B411833-1000mg	2-anilinobutanoic acid	67832-70-6		1g	$ 385.00	2023-04-18
Enamine	EN300-64347-0.05g	2-(phenylamino)butanoic acid	67832-70-6	95.0%	0.05g	$32.0	2025-02-20
Enamine	EN300-64347-0.1g	2-(phenylamino)butanoic acid	67832-70-6	95.0%	0.1g	$47.0	2025-02-20
Enamine	EN300-64347-0.25g	2-(phenylamino)butanoic acid	67832-70-6	95.0%	0.25g	$67.0	2025-02-20
Enamine	EN300-64347-0.5g	2-(phenylamino)butanoic acid	67832-70-6	95.0%	0.5g	$106.0	2025-02-20
Enamine	EN300-64347-1.0g	2-(phenylamino)butanoic acid	67832-70-6	95.0%	1.0g	$135.0	2025-02-20
Enamine	EN300-64347-2.5g	2-(phenylamino)butanoic acid	67832-70-6	95.0%	2.5g	$283.0	2025-02-20